Cas no 125001-04-9 (Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI))

Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI) structure
125001-04-9 structure
Product Name:Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI)
CAS No:125001-04-9
MF:C7H4Cl2O3
MW:207.010860443115
CID:1022385
PubChem ID:14748636
Update Time:2025-04-20

Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI)
    • 2,3-dichloro-4,5-dihydroxybenzaldehyde
    • 125001-04-9
    • DRELBLKEYWKKNI-UHFFFAOYSA-N
    • BENZALDEHYDE, 2,3-DICHLORO-4,5-DIHYDROXY-
    • SCHEMBL10399122
    • DB-273526
    • DTXSID00563605
    • Inchi: 1S/C7H4Cl2O3/c8-5-3(2-10)1-4(11)7(12)6(5)9/h1-2,11-12H
    • InChI Key: DRELBLKEYWKKNI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C=C1C=O)O)O)Cl

Computed Properties

  • Exact Mass: 205.95382
  • Monoisotopic Mass: 205.9537494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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